Benzyl Alcohol

Specification

• Description: Benzyl alcohol appears as a clear colorless liquid with a pleasant odor. Slightly denser than water. Flash point 194 °F. Boiling point 401 °F. Contact may irritate skin, eyes, and mucous membranes. May be slightly toxic by ingestion. Used to make other chemicals.; Benzyl alcohol is an aromatic alcohol that consists of benzene bearing a single hydroxymethyl substituent. It has a role as a solvent, a metabolite, an antioxidant and a fragrance.; Benzyl alcohol is a metabolite found in or produced by Escherichia coli (strain K12, MG1655).; Benzyl alcohol is a Pediculicide.; Benzyl Alcohol is a natural product found in Camellia sinensis, Nymphaea rudgeana, and other organisms with data available.; benzyl alcohol is a metabolite found in or produced by Saccharomyces cerevisiae.; A colorless liquid with a sharp burning taste and slight odor. It is used as a local anesthetic and to reduce pain associated with LIDOCAINE injection. Also, it is used in the manufacture of other benzyl compounds, as a pharmaceutic aid, and in perfumery and flavoring.; See also: Benzyl Alcohol; Lidocaine Hydrochloride (component of); Benzyl alcohol; zinc chloride (component of); Benzyl alcohol; pramoxine hydrochloride (component of) ... View More ...
• CAS No.: 100-51-6
• Molecular Formula: C7H8O; C7H8O; C6H5CH2OH
• Molecular Weight: 108.14 g/mol
• IUPAC Name: phenylmethanol
• Standard InChI: InChI=1S/C7H8O/c8-6-7-4-2-1-3-5-7/h1-5,8H,6H2
• Standard InChI Key: WVDDGKGOMKODPV-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)CO
• Canonical SMILES: C1=CC=C(C=C1)CO
• Boiling Point: 401 °F at 760 mmHg (NTP, 1992); 205.3 °C; 205.00 to 206.00 °C. @ 760.00 mm Hg; 205 °C; 401 °F
• Colorform: Water-white liquid
• Flash Point: 213 °F (NTP, 1992); 93 °C; 213 °F (closed cup); 220 °F (open cup); 220 °F (105 °C) (open cup); 200 °F (93 °C) (closed cup); 96 °C (205 °F) (Closed cup); 93 °C c.c.; 213 °F
• Melting Point: 4.5 °F (NTP, 1992); -15..2 °C, 258 K, 5 °F; -15.2 °C; -15 °C; 4.5 °F